5-(2,5-Difluorophenyl)-3-trifluoromethylphenol, 95%

• IUPAC Name: 3-(2,5-difluorophenyl)-5-(trifluoromethyl)phenol
• InChI: InChI=1S/C13H7F5O/c14-9-1-2-12(15)11(6-9)7-3-8(13(16,17)18)5-10(19)4-7/h1-6,19H
• InChI Key: UKWCSJFJSINYJT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)C2=CC(=CC(=C2)O)C(F)(F)F)F
• Molecular Formula: C13H7F5O
• DSSTOX Substance ID: DTXSID80686588
• Molecular Weight: 274.19 g/mol
• CAS RN: 1261933-43-0

Description

5-(2,5-Difluorophenyl)-3-trifluoromethylphenol, 95% (5-DFTMP-95) is a fluorinated phenol compound that is used as a building block in the synthesis of several pharmaceuticals. It is a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory mediators. 5-DFTMP-95 has been used in several scientific and clinical studies to investigate its potential therapeutic effects.

Scientific Research Applications

5-(2,5-Difluorophenyl)-3-trifluoromethylphenol, 95% has been used in several scientific and clinical studies to investigate its potential therapeutic effects. It has been shown to be a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2). This enzyme is involved in the production of pro-inflammatory mediators, which play an important role in the development of several chronic diseases. In addition, 5-(2,5-Difluorophenyl)-3-trifluoromethylphenol, 95% has been used to study its effects on the regulation of gene expression, cell proliferation, and cell death.

Mechanism of Action

5-(2,5-Difluorophenyl)-3-trifluoromethylphenol, 95% has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2). This enzyme is involved in the production of pro-inflammatory mediators, which play an important role in the development of several chronic diseases. Inhibition of COX-2 by 5-(2,5-Difluorophenyl)-3-trifluoromethylphenol, 95% leads to a decrease in the production of these mediators, which in turn results in a reduction in inflammation.
Biochemical and Physiological Effects
5-(2,5-Difluorophenyl)-3-trifluoromethylphenol, 95% has been shown to have anti-inflammatory, anti-proliferative, and anti-apoptotic effects. In addition, it has been shown to modulate the expression of several genes involved in inflammation, cell proliferation, and cell death. It has also been shown to inhibit the production of pro-inflammatory mediators, such as prostaglandins, cytokines, and chemokines.

Advantages and Limitations for Lab Experiments

5-(2,5-Difluorophenyl)-3-trifluoromethylphenol, 95% is a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2) and has been used in several scientific and clinical studies to investigate its potential therapeutic effects. It is easy to synthesize and can be used in a variety of lab experiments. However, it is important to note that 5-(2,5-Difluorophenyl)-3-trifluoromethylphenol, 95% is a relatively new compound and its effects on living cells and organisms have not been fully investigated.

Future Directions

The potential therapeutic effects of 5-(2,5-Difluorophenyl)-3-trifluoromethylphenol, 95% are still being explored. Future studies should focus on investigating its effects on other enzymes and pathways involved in inflammation and cell death. In addition, further research should be conducted to determine its effects on other diseases, such as cancer and autoimmune disorders. Further research should also focus on developing more efficient methods for synthesizing 5-(2,5-Difluorophenyl)-3-trifluoromethylphenol, 95% and exploring its potential applications in drug design.

Synthesis Methods

5-(2,5-Difluorophenyl)-3-trifluoromethylphenol, 95% is synthesized from the reaction of 3-trifluoromethylphenol with 2,5-difluorobenzaldehyde. The reaction is carried out in an aqueous medium in the presence of a base such as sodium hydroxide or potassium carbonate. The reaction yields the desired product in high yields, usually greater than 90%.